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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents is a cornerstone of laboratory safety and operational excellence. This guide
provides a comprehensive, step-by-step procedure for the safe disposal of Ethyl 9-
oxononanoate, ensuring compliance with safety regulations and minimizing environmental
impact.

Key Properties of Ethyl 9-Oxononanoate

A clear understanding of a substance's properties is fundamental to its safe handling. The
following table summarizes the key quantitative data for Ethyl 9-oxononanoate.

Property Value

Molecular Formula C11H2003[1]

Molecular Weight 200.28 g/mol [1]

Boiling Point 267.9°C at 760 mmHg[1]
Flash Point 110.8°C[1]

Density 0.949 g/cm?3[1]

Immediate Safety and Handling Protocols
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Before initiating any disposal procedure, it is imperative to be equipped with the appropriate
personal protective equipment (PPE) and to be aware of the immediate first aid measures in
case of accidental exposure.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.
» Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is typically needed. However, if vapors or mists are generated, a
particle filter respirator is recommended.

First Aid Measures:

 In case of eye contact: Immediately flush eyes with plenty of water, occasionally lifting the
upper and lower eyelids. Check for and remove any contact lenses. Continue to rinse for at
least 10 minutes. Get medical attention if irritation occurs.

 In case of skin contact: Flush contaminated skin with plenty of water. Remove contaminated
clothing and shoes. Get medical attention if symptoms occur.

 In case of inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Get medical attention if adverse health
effects persist or are severe.

 In case of ingestion: Wash out mouth with water. Remove victim to fresh air and keep at rest
in a position comfortable for breathing. If material has been swallowed and the exposed
person is conscious, give small quantities of water to drink. Do not induce vomiting unless
directed to do so by medical personnel. Get medical attention if adverse health effects
persist or are severe.

Step-by-Step Disposal Procedure
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The proper disposal of Ethyl 9-oxononanoate is critical to prevent environmental
contamination and ensure a safe laboratory environment. The following procedure outlines the
necessary steps for its disposal.

1. Small Spills:

For minor spills, the immediate priority is to contain and absorb the liquid.
» Ventilation: Ensure the area is well-ventilated.

o Containment: Stop the leak if it is safe to do so.

o Absorption: Soak up the spill with an inert absorbent material such as sand, silica gel, acid
binder, universal binder, or sawdust.

o Collection: Carefully collect the absorbent material and place it into a suitable, closed, and
labeled container for disposal.

2. Large Spills:

In the event of a larger spill, a more comprehensive response is required.

o Evacuation: Immediately evacuate personnel from the affected area.

e Ventilation: Ensure maximum ventilation to disperse any vapors.

o Containment: Dike the area of the spill to prevent it from spreading.

e Absorption: Use a non-combustible absorbent material to soak up the substance.

» Collection: Transfer the absorbed material to a labeled, sealed container for disposal.
3. Waste Disposal:

The disposal of Ethyl 9-oxononanoate waste must be conducted in accordance with all local,
state, and federal regulations.
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o Professional Disposal Service: It is highly recommended to contact a licensed professional
waste disposal service to manage the disposal of this material.

» Containerization: Ensure that the waste is stored in a properly labeled, sealed container.

e Regulatory Compliance: Adhere to all relevant environmental regulations regarding chemical
waste disposal. Do not allow the product to enter drains or waterways.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Ethyl 9-

oxononanoate.
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Ethyl 9-Oxononanoate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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